Cas no 1806184-45-1 (Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806184-45-1
• MF: C₁₀H₁₀F₃NO₅
• MW: 281.18531370163
• CID: 4830305
• Update Time: 2025-10-31

Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H10F3NO5/c1-3-18-9(16)5-4-6(17-2)7(15)8(14-5)19-10(11,12)13/h4,15H,3H2,1-2H3
• InChI Key： ONFJSFBVKKXUQY-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=CC(C(=O)OCC)=N1)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 77.9

Additional information on Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate

Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806184-45-1): A Comprehensive Overview

Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate, identified by its CAS number 1806184-45-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This pyridine derivative exhibits a unique structural framework characterized by hydroxyl, methoxy, and trifluoromethoxy substituents, which contribute to its diverse chemical reactivity and potential biological activity. The compound has garnered attention due to its utility as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural motif of Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate positions it as a valuable building block for medicinal chemists. The presence of multiple functional groups, including the hydroxyl group at the 3-position and the trifluoromethoxy group at the 2-position, allows for versatile chemical transformations such as esterification, nucleophilic substitution, and metal-catalyzed coupling reactions. These properties make it an attractive candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are known to be integral components of many pharmacologically active compounds, including antiviral, anticancer, and anti-inflammatory agents. The specific arrangement of substituents in Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate suggests potential interactions with biological targets such as enzymes and receptors, making it a promising scaffold for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are a family of enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The hydroxyl and methoxy groups in Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate can be strategically modified to optimize binding affinity to kinase active sites. Furthermore, the trifluoromethoxy group introduces electronic effects that can enhance metabolic stability and binding interactions.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of kinase inhibitors. Molecular modeling studies have demonstrated that derivatives of Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate can be engineered to target specific kinases with high selectivity. For instance, modifications at the 6-carboxylate position can fine-tune solubility and pharmacokinetic properties, while alterations at the 3-hydroxy and 4-methoxy positions can improve interactions with the hinge region of kinases.

The trifluoromethoxy group is particularly noteworthy due to its ability to modulate both electronic and steric properties of a molecule. In kinase inhibitors, this group can enhance binding by forming hydrogen bonds or participating in π-stacking interactions with amino acid residues in the active site. Additionally, its presence can influence metabolic pathways by increasing lipophilicity or reducing susceptibility to enzymatic degradation.

In vitro studies have begun to explore the biological activity of Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate and its derivatives. Initial results suggest that certain modifications can lead to compounds with inhibitory effects on specific kinases. For example, a series of analogs has shown promising activity against tyrosine kinases, which are overexpressed in many cancer cell lines. These findings underscore the potential of this scaffold for further development into therapeutic agents.

The synthesis of Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate involves multi-step organic transformations that highlight its synthetic versatility. Key steps include condensation reactions to form the pyridine core, followed by selective functionalization at various positions using protecting group strategies. The introduction of fluorinated moieties requires careful control over reaction conditions to ensure high yield and purity.

The growing demand for fluorinated compounds in pharmaceuticals has driven innovation in synthetic methodologies. Advances in fluorination techniques have enabled the efficient incorporation of trifluoromethoxy groups into complex molecules without compromising overall yield or selectivity. This progress is particularly relevant for Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate, as it serves as a precursor for more elaborate structures featuring fluorinated pyridines.

The role of computational tools in drug discovery cannot be overstated. Software packages for molecular modeling and virtual screening have accelerated the process of identifying lead compounds from large libraries. By leveraging these technologies, researchers can rapidly assess the potential binding affinity and toxicity profiles of derivatives like those based on Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate. This approach allows for targeted modifications that maximize efficacy while minimizing off-target effects.

In conclusion, Ethyl 3-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806184-45-1) represents a promising scaffold for developing novel therapeutic agents with applications ranging from oncology to inflammation management. Its unique structural features offer opportunities for diverse chemical modifications aimed at optimizing biological activity and pharmacokinetic properties. As research continues to uncover new applications for pyridine derivatives, compounds like this one will remain at the forefront of pharmaceutical innovation.